![molecular formula C23H27NO3 B214457 3-hydroxy-3-[2-oxo-2-(2,3,5,6-tetramethylphenyl)ethyl]-1-propyl-1,3-dihydro-2H-indol-2-one](/img/structure/B214457.png)
3-hydroxy-3-[2-oxo-2-(2,3,5,6-tetramethylphenyl)ethyl]-1-propyl-1,3-dihydro-2H-indol-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-hydroxy-3-[2-oxo-2-(2,3,5,6-tetramethylphenyl)ethyl]-1-propyl-1,3-dihydro-2H-indol-2-one, also known as Ro 31-8220, is a synthetic compound that belongs to the bisindolylmaleimide class of protein kinase inhibitors. It was first synthesized in the early 1990s and has since been extensively studied for its potential applications in scientific research.
Mechanism of Action
3-hydroxy-3-[2-oxo-2-(2,3,5,6-tetramethylphenyl)ethyl]-1-propyl-1,3-dihydro-2H-indol-2-one 31-8220 acts as a competitive inhibitor of the ATP-binding site of protein kinases, preventing the transfer of phosphate groups to downstream targets. It has been shown to inhibit PKC isoforms α, β, γ, δ, ε, and ζ, as well as MAPKs ERK1/2 and p38, and CDKs 1, 2, and 5. The specificity of this compound 31-8220 for these kinases varies depending on the concentration used.
Biochemical and Physiological Effects
This compound 31-8220 has been shown to have a range of biochemical and physiological effects in various cell types. It has been shown to induce apoptosis in cancer cells by inhibiting PKC and MAPK signaling pathways. It has also been shown to inhibit the proliferation of smooth muscle cells and prevent neointima formation in animal models of restenosis. In addition, this compound 31-8220 has been shown to modulate the release of inflammatory cytokines and chemokines in immune cells.
Advantages and Limitations for Lab Experiments
One advantage of 3-hydroxy-3-[2-oxo-2-(2,3,5,6-tetramethylphenyl)ethyl]-1-propyl-1,3-dihydro-2H-indol-2-one 31-8220 is its broad specificity for multiple protein kinases, which makes it a useful tool for studying complex signaling networks. However, its lack of selectivity for individual kinases can also be a limitation, as it may lead to off-target effects and complicate the interpretation of results. In addition, this compound 31-8220 has been shown to have poor solubility in aqueous solutions, which can limit its use in certain experimental systems.
Future Directions
There are several potential future directions for research on 3-hydroxy-3-[2-oxo-2-(2,3,5,6-tetramethylphenyl)ethyl]-1-propyl-1,3-dihydro-2H-indol-2-one 31-8220 and related bisindolylmaleimide compounds. One area of interest is the development of more selective inhibitors that target specific kinases or kinase isoforms. Another area of interest is the evaluation of this compound 31-8220 and related compounds in animal models of disease, particularly in the context of cancer, cardiovascular disease, and inflammation. Finally, there is potential for the use of this compound 31-8220 and related compounds as therapeutic agents in human disease, although further research is needed to evaluate their safety and efficacy.
Synthesis Methods
The synthesis of 3-hydroxy-3-[2-oxo-2-(2,3,5,6-tetramethylphenyl)ethyl]-1-propyl-1,3-dihydro-2H-indol-2-one 31-8220 involves the reaction of 1-(2-hydroxyethyl)-3-propylurea with 2,3,5,6-tetramethylphenylacetic acid, followed by cyclization with maleic anhydride to form the bisindolylmaleimide structure. The final compound is obtained by selective reduction of the maleimide double bond with sodium borohydride.
Scientific Research Applications
3-hydroxy-3-[2-oxo-2-(2,3,5,6-tetramethylphenyl)ethyl]-1-propyl-1,3-dihydro-2H-indol-2-one 31-8220 has been widely used as a tool compound in scientific research for its ability to inhibit multiple protein kinases, including protein kinase C (PKC), mitogen-activated protein kinase (MAPK), and cyclin-dependent kinase (CDK). It has been used to study the role of these kinases in various cellular processes, including cell cycle regulation, apoptosis, and signal transduction.
properties
Molecular Formula |
C23H27NO3 |
---|---|
Molecular Weight |
365.5 g/mol |
IUPAC Name |
3-hydroxy-3-[2-oxo-2-(2,3,5,6-tetramethylphenyl)ethyl]-1-propylindol-2-one |
InChI |
InChI=1S/C23H27NO3/c1-6-11-24-19-10-8-7-9-18(19)23(27,22(24)26)13-20(25)21-16(4)14(2)12-15(3)17(21)5/h7-10,12,27H,6,11,13H2,1-5H3 |
InChI Key |
YRHMSWLCGLVHFD-UHFFFAOYSA-N |
SMILES |
CCCN1C2=CC=CC=C2C(C1=O)(CC(=O)C3=C(C(=CC(=C3C)C)C)C)O |
Canonical SMILES |
CCCN1C2=CC=CC=C2C(C1=O)(CC(=O)C3=C(C(=CC(=C3C)C)C)C)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.